3-bromo-N-(2-methoxy-1-methylethyl)benzamide
Overview
Description
Mechanism of Action
The mechanism of action of 3-bromo-N-(2-methoxy-1-methylethyl)benzamide is not fully understood. However, it has been proposed that the compound may exert its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins, which are known to play a role in inflammation and pain. Additionally, the antitumor activity of this compound may be attributed to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound can modulate various biochemical and physiological processes in the body. For example, this compound has been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. It has also been shown to decrease the expression of COX-2 and MMP-9, which are involved in the progression of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(2-methoxy-1-methylethyl)benzamide in lab experiments is its high potency and selectivity for its target proteins. This makes it a valuable tool for studying the role of these proteins in various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 3-bromo-N-(2-methoxy-1-methylethyl)benzamide. One area of interest is the development of more efficient synthesis methods to produce the compound in larger quantities. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and its potential applications in the treatment of various diseases. Finally, investigations into the compound's pharmacokinetics and toxicity profile will be important for determining its safety and efficacy as a potential therapeutic agent.
Scientific Research Applications
The potential applications of 3-bromo-N-(2-methoxy-1-methylethyl)benzamide in scientific research are vast. This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been found to possess antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. Furthermore, this compound has been investigated for its potential as a selective COX-2 inhibitor, which could make it a promising candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-bromo-N-(1-methoxypropan-2-yl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2/c1-8(7-15-2)13-11(14)9-4-3-5-10(12)6-9/h3-6,8H,7H2,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPTAFAQBRQOMPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)C1=CC(=CC=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.